Cas no 1798399-82-2 (2-cyano-N-(3-methoxypropyl)-3-(2,4,6-trimethoxyphenyl)prop-2-enamide)

• Product Name: 2-cyano-N-(3-methoxypropyl)-3-(2,4,6-trimethoxyphenyl)prop-2-enamide
• CAS No: 1798399-82-2
• MF: C₁₇H₂₂N₂O₅
• MW: 334.366984844208
• CID: 5817490
• PubChem ID: 75412872
• Update Time: 2025-10-05

2-cyano-N-(3-methoxypropyl)-3-(2,4,6-trimethoxyphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-26578235
• 2-cyano-N-(3-methoxypropyl)-3-(2,4,6-trimethoxyphenyl)prop-2-enamide
• (E)-2-Cyano-N-(3-methoxypropyl)-3-(2,4,6-trimethoxyphenyl)prop-2-enamide
• 1798399-82-2
• Z46141925

• Inchi： 1S/C17H22N2O5/c1-21-7-5-6-19-17(20)12(11-18)8-14-15(23-3)9-13(22-2)10-16(14)24-4/h8-10H,5-7H2,1-4H3,(H,19,20)/b12-8+
• InChI Key： RJMDKWHPMSHLLR-XYOKQWHBSA-N
• SMILES： O(C)CCCNC(/C(/C#N)=C/C1C(=CC(=CC=1OC)OC)OC)=O

Computed Properties

• Exact Mass: 334.15287181g/mol
• Monoisotopic Mass: 334.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 89.8Ų

Additional information on 2-cyano-N-(3-methoxypropyl)-3-(2,4,6-trimethoxyphenyl)prop-2-enamide

Comprehensive Analysis of 2-cyano-N-(3-methoxypropyl)-3-(2,4,6-trimethoxyphenyl)prop-2-enamide (CAS No. 1798399-82-2): Properties, Applications, and Industry Trends

The compound 2-cyano-N-(3-methoxypropyl)-3-(2,4,6-trimethoxyphenyl)prop-2-enamide (CAS No. 1798399-82-2) is a highly specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a cyano moiety, a methoxypropyl chain, and a trimethoxyphenyl ring system. These features contribute to its potential applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals often search for terms like "synthesis of 2-cyano-N-(3-methoxypropyl)-3-(2,4,6-trimethoxyphenyl)prop-2-enamide" or "CAS 1798399-82-2 solubility and stability", reflecting the growing interest in this compound's physicochemical properties.

In recent years, the demand for multi-functional organic intermediates like 2-cyano-N-(3-methoxypropyl)-3-(2,4,6-trimethoxyphenyl)prop-2-enamide has surged due to their versatility in drug discovery. The trimethoxyphenyl group, in particular, is a notable pharmacophore found in bioactive molecules targeting inflammation and metabolic disorders. This aligns with current trends in precision medicine and small-molecule therapeutics, where users frequently inquire about "structure-activity relationships of trimethoxyphenyl derivatives" or "cyanoenamide applications in medicinal chemistry".

The compound's methoxypropyl side chain enhances its solubility profile, making it a candidate for formulation optimization—a hot topic in pharmaceutical development. Analytical techniques such as HPLC purity analysis and NMR characterization are critical for quality control, as evidenced by search queries like "CAS 1798399-82-2 analytical methods". Furthermore, its α,β-unsaturated carbonyl system offers reactivity for click chemistry modifications, a trending area in bioconjugation and polymeric material design.

From an industrial perspective, 2-cyano-N-(3-methoxypropyl)-3-(2,4,6-trimethoxyphenyl)prop-2-enamide exemplifies the shift toward sustainable synthetic routes. Green chemistry principles are increasingly applied to its production, with searches for "catalyst-free synthesis of cyanoenamides" gaining traction. The compound’s stability under various pH conditions (a frequent search topic: "1798399-82-2 pH stability") also makes it suitable for controlled-release formulations.

Emerging applications in crop protection chemicals have further amplified interest in this molecule. Its trimethoxy aromatic core mimics natural plant-derived compounds, aligning with the agrochemical industry’s focus on eco-friendly pest control. Queries such as "2-cyano-N-(3-methoxypropyl)-3-(2,4,6-trimethoxyphenyl)prop-2-enamide mode of action" underscore its potential in integrated pest management strategies.

In material science, the compound’s conjugated double bond system enables its use in organic semiconductors and photoresponsive materials. This connects to the booming field of flexible electronics, where researchers explore "π-conjugated molecules for OLEDs". The cyano group additionally provides dipole moments beneficial for nonlinear optical materials, a niche yet high-growth segment.

Regulatory compliance remains a priority for manufacturers handling CAS 1798399-82-2. While not classified as hazardous, proper storage guidelines (e.g., "1798399-82-2 light sensitivity") and handling protocols are frequently searched topics. The compound’s ECHA registration status and REACH compliance data are also critical for global supply chain transparency.

Future research directions may explore 2-cyano-N-(3-methoxypropyl)-3-(2,4,6-trimethoxyphenyl)prop-2-enamide as a precursor for heterocyclic compounds, leveraging its reactive sites for cyclization reactions. Such investigations align with drug discovery trends targeting kinase inhibitors and GPCR modulators. The compound’s modular design supports combinatorial chemistry approaches—a technique gaining momentum in high-throughput screening platforms.